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Compound of Interest

Compound Name: 7-Methyladenosine perchlorate

Cat. No.: B15545104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, handling, and

storage of 7-Methyladenosine perchlorate stock solutions. This information is intended to

ensure accurate and reproducible experimental results while maintaining laboratory safety.

Introduction
7-Methyladenosine perchlorate is a synthetic analog of adenosine that acts as an agonist at

adenosine receptors.[1][2] It is a valuable tool for studying adenosine-related biological

processes and has potential applications in compound development.[1][2] Proper preparation

of stock solutions is the first critical step in any experiment involving this compound to ensure

the accuracy of downstream applications.

Chemical and Physical Properties
A summary of the key properties of 7-Methyladenosine perchlorate is provided in the table

below. This information is essential for calculating the required mass for a desired stock

solution concentration and for understanding the compound's basic characteristics.
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Property Value Source

Molecular Weight 381.73 g/mol [3]

Chemical Formula C₁₁H₁₆ClN₅O₈ [3]

CAS Number 81319-59-7 [3]

Appearance Solid (visual inspection) N/A

Solubility

Specific quantitative data not

publicly available. Preliminary

small-scale solubility testing in

the desired solvent is highly

recommended. Based on the

structure, solubility in aqueous

buffers and polar organic

solvents such as DMSO is

anticipated.

N/A

Storage (as solid)

Store at room temperature in

the continental US; may vary

elsewhere.[1]

[1]

Safety Precautions and Handling
Warning: This product is for research use only and not for human or veterinary use. As with all

laboratory chemicals, appropriate personal protective equipment (PPE), including a lab coat,

safety glasses, and gloves, should be worn when handling 7-Methyladenosine perchlorate.

Perchlorate Hazard: Perchlorate-containing compounds can be powerful oxidizing agents and

may cause fire or explosion, especially when in contact with combustible materials. Keep away

from heat and open flames.

General Handling:

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust.
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Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Wash hands thoroughly after handling.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 7-Methyladenosine
perchlorate in dimethyl sulfoxide (DMSO). Note: As specific solubility data is unavailable, this

protocol is a general guideline. It is strongly recommended to perform a small-scale solubility

test first.

Materials:

7-Methyladenosine perchlorate solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of 7-Methyladenosine
perchlorate is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 381.73 g/mol x 1000 mg/g = 3.8173 mg

Weighing the compound:
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Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.82 mg of 7-Methyladenosine perchlorate into the

tube. Record the exact mass.

Dissolving the compound:

Add the appropriate volume of DMSO to the tube containing the compound to achieve a

final concentration of 10 mM based on the actual mass weighed.

For example, if you weighed exactly 3.82 mg, add 1.0 mL of DMSO.

Cap the tube tightly.

Solubilization:

Vortex the solution thoroughly for 1-2 minutes to ensure the compound is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If particles remain,

gentle warming in a water bath (not exceeding 37°C) and further vortexing may aid

dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. The stability of the solution is

not publicly documented, so it is recommended to use the solution as fresh as possible

and to perform stability tests for long-term experiments.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for 7-Methyladenosine Perchlorate Stock Solution Preparation
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Conceptual Role of 7-Methyladenosine Perchlorate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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